Cas no 1227959-27-4 (2-(Cyano-13C,15N)thiophene-D3)

• Product Name: 2-(Cyano-13C,15N)thiophene-D3
• CAS No: 1227959-27-4
• MF: C₅H₃NS
• MW: 114.153568506241
• CID: 6809973
• PubChem ID: 49758624
• Update Time: 2025-03-28

2-(Cyano-13C,15N)thiophene-D3 Chemical and Physical Properties

Names and Identifiers

• AKOS015942183
• 2-(Cyano-13C,15N)thiophene-D3
• CS-19660
• 1227959-27-4

• Inchi： 1S/C5H3NS/c6-4-5-2-1-3-7-5/h1-3H/i1D,2D,3D,4+1,6+1
• InChI Key： CUPOOAWTRIURFT-FFJQQIKGSA-N
• SMILES： S1C([2H])=C([2H])C([2H])=C1[13C]#[15N]

Computed Properties

• Exact Mass: 114.01784024Da
• Monoisotopic Mass: 114.01784024Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų